Cas no 54090-36-7 (2-propoxybenzoyl chloride)

• Product Name: 2-propoxybenzoyl chloride
• CAS No: 54090-36-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD09033189
• CID: 939635
• PubChem ID: 15921913
• Update Time: 2025-10-31

2-propoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-propoxybenzoyl chloride
• 2-n-propoxybenzoyl chloride
• 2-propoxy-benzoyl chloride
• 2-Propoxy-benzoylchlorid
• 2-Propyloxy-benzoylchlorid
• o-propoxybenzoyl chloride
• Propylaethersalicylsaeurechlorid
• 2-n-propoxy-benzoyl chloride
• SCHEMBL1985
• BJMZHGBTBCQLNN-UHFFFAOYSA-N
• DTXSID80579668
• 54090-36-7
• AKOS006330016

• MDL： MFCD09033189
• Inchi： 1S/C10H11ClO2/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3
• InChI Key： BJMZHGBTBCQLNN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OCCC)=O

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.85440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-propoxybenzoyl chloride

Professional Introduction to 2-Propoxybenzoyl Chloride (CAS No. 54090-36-7)

2-Propoxybenzoyl chloride, identified by the chemical compound code CAS No. 54090-36-7, is a versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its benzoyl chloride backbone substituted with a propoxy group, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The propoxy group introduces a hydrophilic character, making it a valuable building block for designing molecules with enhanced solubility and bioavailability.

The reactivity of 2-propoxybenzoyl chloride stems from the presence of the acyl chloride functional group, which readily participates in nucleophilic acyl substitution reactions. This property has been exploited in the development of novel drug candidates, where it serves as a key intermediate in the formation of amide and ester bonds. The compound's ability to undergo facile reactions with amines and alcohols makes it particularly useful in peptide synthesis and the preparation of ester-based derivatives.

In recent years, the application of 2-propoxybenzoyl chloride has expanded into the realm of medicinal chemistry, particularly in the design of protease inhibitors and other enzyme-targeting agents. Its structural motif has been incorporated into molecules designed to interact with specific biological targets, demonstrating potential in therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various proteases, which are implicated in inflammatory and infectious diseases.

The synthetic utility of CAS No. 54090-36-7 extends beyond pharmaceuticals into agrochemicals and materials science. In agrochemical research, it has been utilized in the synthesis of herbicides and fungicides, where its reactivity allows for the introduction of diverse functional groups that enhance biological activity. Additionally, its incorporation into polymer chemistry has led to the development of novel materials with improved thermal stability and mechanical properties.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-propoxybenzoyl chloride as a synthetic intermediate. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize its reaction conditions, leading to more efficient and scalable production processes. These innovations have not only improved the accessibility of the compound but also opened new avenues for its application in complex molecule synthesis.

The pharmacological potential of derivatives derived from CAS No. 54090-36-7 continues to be explored in academic and industrial research settings. Researchers are investigating its role in developing treatments for neurological disorders, where its structural features may offer advantages over existing therapeutic agents. Preclinical studies have indicated that certain derivatives exhibit promising neuroprotective properties, suggesting a future role in managing conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 2-propoxybenzoyl chloride represents a cornerstone compound in modern chemical synthesis, with far-reaching implications across multiple industries. Its unique reactivity and structural properties make it an indispensable tool for chemists and pharmacologists alike. As research progresses, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in both academic research and industrial applications.